Cas no 2034590-98-0 (4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide
• CAS No: 2034590-98-0
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5968080
• PubChem ID: 121172521
• Update Time: 2025-10-23

4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide
• F6512-9009
• 4-(N,N-diethylsulfamoyl)-N-((5-methylisoxazol-4-yl)methyl)benzamide
• 2034590-98-0
• 4-(diethylsulfamoyl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide
• AKOS032459231

• Inchi： 1S/C16H21N3O4S/c1-4-19(5-2)24(21,22)15-8-6-13(7-9-15)16(20)17-10-14-11-18-23-12(14)3/h6-9,11H,4-5,10H2,1-3H3,(H,17,20)
• InChI Key： JSBDOUOBCZFXQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2C=NOC=2C)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide

Introduction to 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide (CAS No. 2034590-98-0)

4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide, identified by its Chemical Abstracts Service number CAS No. 2034590-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its diethylsulfamoyl and 5-methyl-1,2-oxazol-4-yl moieties, contribute to its unique chemical and pharmacological properties.

The diethylsulfamoyl group is a key pharmacophore in many bioactive molecules, known for its ability to modulate enzyme activity and interact with biological targets. In contrast, the 5-methyl-1,2-oxazol-4-yl substituent introduces structural rigidity and enhances the compound's solubility, which are critical factors in drug design. The combination of these functional groups in 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have shown that the diethylsulfamoyl moiety can interact with specific amino acid residues in protein targets, leading to altered enzyme kinetics. This interaction has been observed in various enzymes involved in metabolic pathways and signal transduction processes.

The 5-methyl-1,2-oxazol-4-yl group further enhances the compound's binding stability by forming hydrogen bonds with polar residues in the target protein. This structural feature is particularly important for designing drugs with high selectivity and prolonged duration of action. Moreover, the presence of a methyl group at the 5-position of the oxazole ring increases the lipophilicity of the molecule, facilitating its absorption across biological membranes.

In vitro studies have demonstrated that 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide exhibits inhibitory activity against several key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, preliminary experiments have shown that this compound can suppress the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and cancer metastasis. The inhibitory effect on MMPs has been linked to reduced tumor growth and angiogenesis in preclinical models.

Additionally, research has explored the potential of this compound as an anti-inflammatory agent. The diethylsulfamoyl group has been shown to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings suggest that 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-yl)methylbenzamide could be a valuable candidate for treating chronic inflammatory diseases.

The 5-methyl-1,2-oxazol-4-yl moiety also contributes to the anti-inflammatory properties of this compound by interacting with transcription factors involved in inflammation regulation. Studies have indicated that this group can disrupt the activation of nuclear factor kappa B (NF-kB), a key transcription factor responsible for driving inflammatory responses. By inhibiting NF-kB activation, 4-(diethylsulfamoyl)-N-(5-methyl-1,2-oxazol-4-ylmethylbenzamide) may help reduce inflammation and associated symptoms.

Another area of interest is the potential application of this compound in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of diethylsulfamoyl derivatives to modulate acetylcholinesterase activity has been well-documented. Preliminary studies suggest that 4-(diethylsulfamoyl)-N-(5-methyl-l,2 oxazol - 4 - ylmethy lb enz amide) may enhance acetylcholine levels in the brain by inhibiting acetylcholinesterase breakdown. This effect could potentially improve cognitive function in patients with neurodegenerative disorders.

The structural design of this molecule also aligns with current trends in drug development aimed at improving pharmacokinetic properties such as bioavailability and metabolic stability. The incorporation of a benzamide moiety enhances water solubility while maintaining sufficient lipophilicity for effective membrane penetration. This balance is crucial for achieving optimal therapeutic efficacy while minimizing side effects.

In conclusion, 4-(diethy lsulf am oyl ) - N - ( 5 - me thy l - 1 , 2 - o x az ol - 4 - ylm eth ylb en z am ide ) (CAS No . 2034590 -98 -0 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with its demonstrated biological activities , make it a valuable tool for developing novel therapeutic agents targeting various diseases . Continued investigation into its mechanisms of action and pharmacological effects will likely uncover additional applications and enhance our understanding of its potential as a drug candidate .